Cas no 2306273-21-0 (Cyclopropanecarboxylic acid, 1-(4-bromo-1H-pyrazol-1-yl)-, methyl ester)

• Product Name: Cyclopropanecarboxylic acid, 1-(4-bromo-1H-pyrazol-1-yl)-, methyl ester
• CAS No: 2306273-21-0
• MF: C₈H₉BrN₂O₂
• MW: 245.073261022568
• CID: 5521377
• Update Time: 2026-03-11

Cyclopropanecarboxylic acid, 1-(4-bromo-1H-pyrazol-1-yl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 1-(4-bromo-1H-pyrazol-1-yl)-, methyl ester
• Methyl 1-(4-Bromo-1-pyrazolyl)cyclopropanecarboxylate

• Inchi： 1S/C8H9BrN2O2/c1-13-7(12)8(2-3-8)11-5-6(9)4-10-11/h4-5H,2-3H2,1H3
• InChI Key： MVLGDQOKTMAUKX-UHFFFAOYSA-N
• SMILES： C1(N2C=C(Br)C=N2)(C(OC)=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Cyclopropanecarboxylic acid, 1-(4-bromo-1H-pyrazol-1-yl)-, methyl ester

Cyclopropanecarboxylic acid, 1-(4-bromo-1H-pyrazol-1-yl)-, methyl ester (CAS No. 2306273-21-0): A Comprehensive Overview

Cyclopropanecarboxylic acid, 1-(4-bromo-1H-pyrazol-1-yl)-, methyl ester, identified by its CAS number 2306273-21-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyrazole derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a cyclopropane ring and a brominated pyrazole moiety, contribute to its unique chemical properties and make it a valuable candidate for further investigation.

The molecular structure of Cyclopropanecarboxylic acid, 1-(4-bromo-1H-pyrazol-1-yl)-, methyl ester consists of a cyclopropanecarboxylate group linked to a pyrazole ring substituted with a bromine atom at the 4-position. This configuration imparts specific electronic and steric properties to the molecule, which can influence its interactions with biological targets. The cyclopropane ring is known for its strain and reactivity, while the pyrazole ring is a common pharmacophore in many bioactive compounds. The bromine substituent further enhances the molecule's potential as a building block for more complex drug candidates.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from pyrazole scaffolds. Pyrazoles are heterocyclic compounds that exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, antiviral, and anticancer properties. The brominated pyrazole derivatives, in particular, have shown promise in preclinical studies due to their ability to modulate various biological pathways. For instance, compounds containing the 4-bromo-pyrazole moiety have been found to interact with enzymes and receptors involved in cancer progression, making them attractive candidates for further development.

The synthesis of Cyclopropanecarboxylic acid, 1-(4-bromo-1H-pyrazol-1-yl)-, methyl ester involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The key steps typically include the formation of the cyclopropane carboxylate group followed by the introduction of the brominated pyrazole moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve efficient and selective functionalization. These methods are crucial for producing complex molecules with high precision, which is essential for pharmaceutical applications.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex drug molecules. The presence of both the cyclopropane and bromo-pyrazole groups provides multiple points for further chemical modification. This flexibility allows chemists to design molecules with tailored properties for specific therapeutic targets. For example, additional functional groups can be introduced to enhance binding affinity or metabolic stability, making these derivatives suitable for various drug development strategies.

Recent studies have highlighted the importance of understanding the structural-activity relationships (SAR) in pyrazole derivatives. By systematically modifying different parts of the molecule, researchers can gain insights into how specific structural features influence biological activity. In the case of Cyclopropanecarboxylic acid, 1-(4-bromo-1H-pyrazol-1-yl)-, methyl ester, investigations have focused on how the cyclopropane ring and bromo-pyrazole moiety interact with biological targets such as enzymes and receptors. These studies have provided valuable information for designing more effective drug candidates.

The pharmacological profile of this compound has been explored in several preclinical studies. Initial findings suggest that it exhibits promising activity against various disease models, including cancer and inflammation-related disorders. The ability of brominated pyrazoles to modulate key signaling pathways has been particularly noteworthy. For instance, some derivatives have shown inhibitory effects on kinases and other enzymes involved in tumor growth and progression. These results warrant further investigation into the therapeutic potential of this class of compounds.

Moreover, computational modeling and molecular dynamics simulations have played a crucial role in understanding the interactions between Cyclopropanecarboxylic acid, 1-(4-bromo-1H-pyrazol-1-yl)-, methyl ester and its biological targets. These techniques allow researchers to visualize how the molecule binds to receptors or enzymes at an atomic level, providing insights into its mechanism of action. Such information is invaluable for optimizing drug design and improving therapeutic efficacy.

The synthetic methodologies used for preparing this compound also offer insights into green chemistry principles. Efforts have been made to develop sustainable synthetic routes that minimize waste and reduce environmental impact. For example, catalytic methods that use recyclable catalysts or solvent-free reactions have been explored. These approaches align with the growing emphasis on sustainable practices in pharmaceutical manufacturing.

In conclusion, Cyclopropanecarboxylic acid, 1-(4-bromo-1H-pyrazol-1-yl)-, methyl ester (CAS No. 2306273-21-0) is a compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable building block for developing novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new applications and mechanisms associated with this class of compounds, underscoring their importance in modern drug discovery efforts.